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Compound of Interest

Compound Name: TNO211

Cat. No.: B12388713 Get Quote

TNO155 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of TNO155 for long-

term experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid TNO155?

A1: For long-term storage, solid TNO155 should be stored at -20°C in a tightly sealed

container, protected from light and moisture.[1][2] Chemical suppliers indicate that the solid

compound is stable for at least three to four years under these conditions.[1][3]

Q2: How should I prepare and store stock solutions of TNO155?

A2: TNO155 is soluble in DMSO.[1][4] To prepare a stock solution, dissolve the solid compound

in fresh, anhydrous DMSO.[3] For long-term storage of stock solutions, it is recommended to

aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and store them at

-80°C.[3] Under these conditions, the stock solution is stable for up to one year.[3] For shorter-

term storage, aliquots can be kept at -20°C for up to one month.[3]

Q3: Can I store TNO155 solutions at 4°C or room temperature?
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A3: It is not recommended to store TNO155 solutions at 4°C or room temperature for extended

periods. For short-term use within a single day, solutions can be kept at 4°C. However, for any

longer duration, freezing is recommended to maintain the integrity of the compound.[2]

Q4: What is the stability of TNO155 in aqueous solutions?

A4: While specific data on the long-term stability of TNO155 in aqueous solutions is limited, it is

general practice to prepare aqueous dilutions from a DMSO stock solution immediately before

use. The stability of compounds in aqueous buffers can be pH-dependent and is generally

much lower than in anhydrous DMSO.

Q5: How should TNO155 be handled during shipping?

A5: TNO155 is typically shipped at ambient temperature as a non-hazardous chemical.[2]

Suppliers state that the compound is stable enough for a few weeks during ordinary shipping

and time spent in customs.[2]
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of TNO155 due to

improper storage.

Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures and protected

from light and moisture. Aliquot

stock solutions to minimize

freeze-thaw cycles. Prepare

fresh dilutions for each

experiment.

Precipitation in stock solution

The solubility limit has been

exceeded or the solvent has

absorbed moisture.

Warm the solution gently (e.g.,

at 37°C) and sonicate to

redissolve the compound.[4]

Use fresh, anhydrous DMSO

for preparing stock solutions.

[3]

Difficulty dissolving solid

TNO155

The compound may have

formed aggregates.

Vortex or sonicate the vial to

ensure the compound is fully

dissolved.[5] For hydrophobic

compounds, using a minimal

amount of DMSO to first

solubilize before adding

aqueous buffer can be

effective.[5]

Stability and Storage Conditions
The following tables summarize the available data on the stability and storage of TNO155.

Table 1: Storage Conditions for Solid TNO155
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Storage Temperature Duration Supplier Recommendation

-20°C ≥ 4 years Cayman Chemical[1]

-20°C 3 years Selleck Chemicals[3]

0 - 4°C Short term (days to weeks) MedKoo Biosciences[2]

-20°C Long term (months to years) MedKoo Biosciences[2]

Table 2: Storage Conditions for TNO155 Stock Solutions (in DMSO)

Storage Temperature Duration Supplier Recommendation

-80°C 1 year Selleck Chemicals[3]

-20°C 1 month Selleck Chemicals[3]

-20°C Long term (months) MedKoo Biosciences[2]

0 - 4°C Short term (days to weeks) MedKoo Biosciences[2]

Experimental Protocols
Protocol 1: Preparation of TNO155 Stock Solution

Allow the vial of solid TNO155 to equilibrate to room temperature before opening to prevent

moisture condensation.

Add a precise volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate the vial until the solid is completely dissolved.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Long-Term Stability Assessment (Example)
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Note: This is a general protocol as a specific, validated stability-indicating assay for TNO155 is

not publicly available.

Prepare a stock solution of TNO155 in anhydrous DMSO at a known concentration.

Divide the stock solution into multiple aliquots in amber vials.

Store the aliquots under different conditions:

-80°C (control)

-20°C

4°C

Room temperature (with and without light exposure)

At specified time points (e.g., 1, 3, 6, 12 months), retrieve one aliquot from each storage

condition.

Analyze the concentration and purity of TNO155 in each aliquot using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Compare the results to the initial concentration and purity to determine the percentage of

degradation.

Signaling Pathway and Experimental Workflow
TNO155 is an allosteric inhibitor of SHP2 (Src homology 2 domain-containing protein tyrosine

phosphatase 2). SHP2 is a key signaling node downstream of multiple receptor tyrosine

kinases (RTKs) and plays a crucial role in activating the RAS/MAPK signaling pathway, which

is involved in cell proliferation, differentiation, and survival.
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SHP2 Signaling Pathway and TNO155 Inhibition.
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Recommended Experimental Workflow for TNO155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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